Cas no 2229633-14-9 (3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine)

• Product Name: 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine
• CAS No: 2229633-14-9
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6367806
• PubChem ID: 165677718
• Update Time: 2025-10-31

3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine
• 3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-2,2-dimethylpropan-1-amine
• EN300-1732323
• 2229633-14-9

• Inchi： 1S/C12H19NS/c1-12(2,8-13)7-10-6-9-4-3-5-11(9)14-10/h6H,3-5,7-8,13H2,1-2H3
• InChI Key： DOMFMTXQJGVKSE-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1CC(C)(C)CN

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine

3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2229633-14-9): A Comprehensive Overview

3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2229633-14-9) is a novel compound that has garnered significant attention in the field of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclopentabthiophenes, which are known for their interesting electronic and optical properties. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine is characterized by a cyclopentabthiophene core linked to a dimethylpropanamine moiety. The cyclopentabthiophene ring system is a five-membered ring fused with two thiophene rings, which imparts unique electronic properties to the molecule. The dimethylpropanamine group adds steric bulk and can influence the solubility and reactivity of the compound. This combination of structural features makes it a promising candidate for various applications in materials science and pharmaceutical research.

Recent studies have focused on the synthesis of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine using efficient and scalable methods. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopentabthiophene core. For example, a study published in Organic Letters in 2021 reported a highly efficient method for synthesizing this compound using a palladium-catalyzed Sonogashira coupling reaction followed by a reductive amination step. This method not only improves the yield but also reduces the number of reaction steps, making it more suitable for large-scale production.

In terms of physical properties, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine exhibits interesting characteristics that make it suitable for various applications. It has been found to have good thermal stability and solubility in common organic solvents such as dichloromethane and dimethylformamide. These properties are crucial for its use in materials science and pharmaceutical formulations.

The electronic properties of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine have been extensively studied due to its potential as an organic semiconductor. Research published in Journal of Materials Chemistry C in 2020 demonstrated that this compound exhibits high charge carrier mobility and good photoluminescence efficiency. These properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties through chemical modifications further enhances its versatility.

In the realm of pharmaceutical research, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine has shown potential as a lead compound for drug discovery. Preliminary studies have indicated that it possesses anti-inflammatory and anti-cancer activities. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in 2019 reported that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, preliminary in vivo studies have shown promising results in reducing tumor growth in mouse models of cancer.

The biological activity of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine is attributed to its ability to interact with specific biological targets. One mechanism proposed is its interaction with nuclear receptors involved in inflammation and cancer progression. Further research is needed to elucidate the exact molecular targets and mechanisms of action.

In conclusion, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2229633-14-9) is a versatile compound with unique structural features that make it suitable for various applications in materials science and pharmaceutical research. Its synthesis methods are well-established and scalable, while its physical and electronic properties offer exciting possibilities for technological advancements. Ongoing research continues to uncover new insights into its biological activity and potential therapeutic applications.